Cas no 1170976-37-0 (N,N'-dibenzyl-3-(4-bromophenyl)pentanediamide)

• Product Name: N,N'-dibenzyl-3-(4-bromophenyl)pentanediamide
• CAS No: 1170976-37-0
• MF: C₂₅H₂₅BrN₂O₂
• MW: 465.382205724716
• CID: 5914757
• PubChem ID: 44116868
• Update Time: 2025-10-28

N,N'-dibenzyl-3-(4-bromophenyl)pentanediamide Chemical and Physical Properties

Names and Identifiers

• N,N'-dibenzyl-3-(4-bromophenyl)pentanediamide
• 1170976-37-0
• F2189-0117
• AKOS024627990
• N1,N5-dibenzyl-3-(4-bromophenyl)pentanediamide
• Pentanediamide, 3-(4-bromophenyl)-N1,N5-bis(phenylmethyl)-

• Inchi： 1S/C25H25BrN2O2/c26-23-13-11-21(12-14-23)22(15-24(29)27-17-19-7-3-1-4-8-19)16-25(30)28-18-20-9-5-2-6-10-20/h1-14,22H,15-18H2,(H,27,29)(H,28,30)
• InChI Key： RXFDOQUPQXSTMM-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1)(=O)CC(C1=CC=C(Br)C=C1)CC(NCC1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 464.10994g/mol
• Monoisotopic Mass: 464.10994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Density: 1.310±0.06 g/cm3(Predicted)
• Boiling Point: 713.5±60.0 °C(Predicted)
• pka: 15.56±0.46(Predicted)

Additional information on N,N'-dibenzyl-3-(4-bromophenyl)pentanediamide

Comprehensive Overview of N,N'-dibenzyl-3-(4-bromophenyl)pentanediamide (CAS No. 1170976-37-0): Properties, Applications, and Industry Relevance

In the rapidly evolving field of organic chemistry and pharmaceutical research, N,N'-dibenzyl-3-(4-bromophenyl)pentanediamide (CAS No. 1170976-37-0) has emerged as a compound of significant interest. This diamide derivative, characterized by its unique 4-bromophenyl and dibenzyl functional groups, exhibits versatile chemical properties that make it valuable for synthetic applications and drug discovery. Researchers and industry professionals frequently search for terms like "pentanediamide derivatives," "bromophenyl compounds," and "CAS 1170976-37-0 supplier," reflecting its growing relevance in specialized markets.

The molecular structure of N,N'-dibenzyl-3-(4-bromophenyl)pentanediamide features a central pentanediamide backbone, which enhances its stability and reactivity. The incorporation of a 4-bromophenyl moiety introduces electron-withdrawing characteristics, making it a potential intermediate for cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig animations. Such reactions are pivotal in developing advanced materials and bioactive molecules, aligning with current trends in "green chemistry" and "sustainable synthesis."

Recent studies highlight the compound's utility in medicinal chemistry, particularly in the design of small-molecule inhibitors targeting protein-protein interactions. Its dibenzyl groups contribute to lipophilicity, a critical factor in optimizing drug bioavailability—a topic frequently queried as "improving drug permeability" in search engines. Additionally, the bromophenyl segment allows further functionalization, enabling researchers to explore structure-activity relationships (SAR) for oncology or neurology applications.

From an industrial perspective, CAS 1170976-37-0 is often discussed alongside "high-purity chemical intermediates" and "custom synthesis services." Manufacturers emphasize its role in producing tailored compounds for agrochemicals and specialty polymers, addressing demands for "eco-friendly pesticides" and "biodegradable materials." Analytical techniques such as HPLC and NMR ensure precise quality control, meeting regulatory standards for research-grade chemicals.

In summary, N,N'-dibenzyl-3-(4-bromophenyl)pentanediamide represents a convergence of synthetic versatility and applied research. Its alignment with trending topics like "precision medicine" and "catalysis innovation" underscores its potential to address contemporary challenges in science and technology. As interest grows in functionalized diamides, this compound is poised to remain a focal point in both academic and industrial settings.